Cas no 157119-79-4 (2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-nitro-1,3-dipropyl-)

2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-nitro-1,3-dipropyl- structure
157119-79-4 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-nitro-1,3-dipropyl-
CAS No:157119-79-4
MF:C11H17N3O4
MW:255.270382642746
CID:1332564
PubChem ID:10037989
Update Time:2025-04-20

2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-nitro-1,3-dipropyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione, 6-methyl-5-nitro-1,3-dipropyl-
    • 6-methyl-5-nitro-1,3-dipropylpyrimidine-2,4-dione
    • 157119-79-4
    • WRWQSJUSHNWSNL-UHFFFAOYSA-N
    • SCHEMBL4229116
    • 6-methyl-5-nitro-1,3-dipropyl-1,3-dihydropyrimidine-2,4-dione
    • DTXSID50434593
    • 6-methyl-5-nitro-1,3-dipropyl-1H-pyrimidine-2,4-dione
    • Inchi: 1S/C11H17N3O4/c1-4-6-12-8(3)9(14(17)18)10(15)13(7-5-2)11(12)16/h4-7H2,1-3H3
    • InChI Key: WRWQSJUSHNWSNL-UHFFFAOYSA-N
    • SMILES: O=C1N(C(C(=C(C)N1CCC)[N+](=O)[O-])=O)CCC

Computed Properties

  • Exact Mass: 255.12201
  • Monoisotopic Mass: 255.12190603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 86.4Ų

Experimental Properties

  • PSA: 83.76
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